Phalloin

• CAS RN: 28227-92-1
• Molecular Formula: C35H48N8O10S
• Molecular Weight: 772.9 g/mol
• IUPAC Name: 18-hydroxy-34-(1-hydroxyethyl)-28-(2-hydroxy-2-methylpropyl)-23,31-dimethyl-12-thia-10,16,22,25,27,30,33,36-octazapentacyclo[12.11.11.03,11.04,9.016,20]hexatriaconta-3(11),4,6,8-tetraene-15,21,24,26,29,32,35-heptone
• InChI: InChI=1S/C35H48N8O10S/c1-15-27(46)38-22-11-20-19-8-6-7-9-21(19)41-33(20)54-14-24(34(52)43-13-18(45)10-25(43)31(50)37-15)40-32(51)26(17(3)44)42-28(47)16(2)36-30(49)23(39-29(22)48)12-35(4,5)53/h6-9,15-18,22-26,41,44-45,53H,10-14H2,1-5H3,(H,36,49)(H,37,50)(H,38,46)(H,39,48)(H,40,51)(H,42,47)
• InChI Key: VVAHMTWEOWYEHQ-UHFFFAOYSA-N
• SMILES: CC1C(=O)NC2CC3=C(NC4=CC=CC=C34)SCC(C(=O)N5CC(CC5C(=O)N1)O)NC(=O)C(NC(=O)C(NC(=O)C(NC2=O)CC(C)(C)O)C)C(C)O
• synonyms: phalloin

Description

Phalloin is a natural product found in Amanita bisporigera, Amanita virosa, and other organisms with data available.

Scientific Research Applications

Cytogenetic Analysis in Hematologic Malignancies

Phalloidin plays a crucial role in understanding the cytogenetic landscape of hematologic malignancies. A study highlighted its use in analyzing chromosomal abnormalities in adult acute lymphoblastic leukemia (ALL). The research demonstrated the prognostic relevance of various cytogenetic subgroups, emphasizing that abnormalities beyond the Philadelphia chromosome can significantly influence treatment strategies and risk stratification in future clinical trials (Moorman et al., 2005).

Hepatic F-actin Dynamics and Bile Secretion

Another critical application of phalloidin is in the study of hepatic F-actin dynamics, particularly in understanding bile secretion mechanisms. Phalloidin-FITC staining revealed significant alterations in hepatic F-actin on bile canalicular and basolateral membranes in human liver allografts post ischemia-reperfusion. This alteration could impair bile canalicular contraction and tight junction permeability, subsequently affecting bile secretion in the postoperative period (Benkoël et al., 2001).

Cellular and Microparticle Analysis

Phalloidin is also essential in analyzing cellular structures and microparticles across various medical conditions. Studies have shown its use in identifying microparticles expressing different cell-specific proteins in response to varying oxygen partial pressures, which holds significant implications for targeted medical interventions (Balestra et al., 2022). Additionally, phalloidin's role in identifying platelet-derived microparticles during and after acute coronary syndrome demonstrates its relevance in assessing platelet function and understanding the dynamics of platelet activation in various disease states (Skeppholm et al., 2012).